3-Bromo-5-(3-chloro-4-methylphenyl)phenol

• IUPAC Name: 3-bromo-5-(3-chloro-4-methylphenyl)phenol
• InChI: InChI=1S/C13H10BrClO/c1-8-2-3-9(6-13(8)15)10-4-11(14)7-12(16)5-10/h2-7,16H,1H3
• InChI Key: BINOKHIAPNDSFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC(=CC(=C2)Br)O)Cl
• Molecular Formula: C13H10BrClO
• DSSTOX Substance ID: DTXSID30686417
• Molecular Weight: 297.57 g/mol
• CAS No.: 1262003-93-9

Description

3-Bromo-5-(3-chloro-4-methylphenyl)phenol is an organic compound that belongs to the class of halogenated phenols It is characterized by the presence of bromine, chlorine, and methyl groups attached to a phenolic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-5-(3-chloro-4-methylphenyl)phenol typically involves halogenation reactions. One common method is the bromination of 5-(3-chloro-4-methylphenyl)phenol using bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a catalyst. The reaction is usually carried out in an organic solvent like dichloromethane at room temperature.

Industrial Production Methods

Industrial production of this compound may involve large-scale halogenation processes using similar reagents and conditions as in laboratory synthesis. The choice of solvent, temperature, and catalyst can be optimized to achieve higher yields and purity.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-(3-chloro-4-methylphenyl)phenol can undergo various chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms can be substituted by other nucleophiles.

Oxidation Reactions: The phenolic group can be oxidized to form quinones.

Reduction Reactions: The compound can be reduced to remove halogen atoms.

Common Reagents and Conditions

Substitution: Reagents like sodium hydroxide or potassium carbonate in polar solvents.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products Formed

Substitution: Formation of derivatives with different functional groups replacing the halogens.

Oxidation: Formation of quinones or other oxidized products.

Reduction: Formation of dehalogenated phenols.

Scientific Research Applications

3-Bromo-5-(3-chloro-4-methylphenyl)phenol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Investigated for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Bromo-5-(3-chloro-4-methylphenyl)phenol involves its interaction with specific molecular targets. The halogen atoms and phenolic group can participate in hydrogen bonding, halogen bonding, and other interactions with biological molecules. These interactions can affect the activity of enzymes, receptors, and other proteins, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 3-Bromo-5-chlorophenol
• 3-Bromo-5-(trifluoromethyl)phenol
• 4-Chloro-3-methylphenol

Uniqueness

3-Bromo-5-(3-chloro-4-methylphenyl)phenol is unique due to the presence of both bromine and chlorine atoms along with a methyl group on the phenolic structure. This combination of substituents can result in distinct chemical and biological properties compared to other halogenated phenols.